Cas no 2228818-60-6 ({3-methyl(propan-2-yl)aminopropyl}hydrazine)

• Product Name: {3-methyl(propan-2-yl)aminopropyl}hydrazine
• CAS No: 2228818-60-6
• MF: C₇H₁₉N₃
• MW: 145.245861291885
• CID: 5960200
• PubChem ID: 165624860
• Update Time: 2025-06-08

{3-methyl(propan-2-yl)aminopropyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {3-methyl(propan-2-yl)aminopropyl}hydrazine
• 2228818-60-6
• {3-[methyl(propan-2-yl)amino]propyl}hydrazine
• EN300-1770014

• Inchi： 1S/C7H19N3/c1-7(2)10(3)6-4-5-9-8/h7,9H,4-6,8H2,1-3H3
• InChI Key： NGZGMAIFGUMXDZ-UHFFFAOYSA-N
• SMILES： N(C)(CCCNN)C(C)C

Computed Properties

• Exact Mass: 145.157897619g/mol
• Monoisotopic Mass: 145.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.3Ų

Additional information on {3-methyl(propan-2-yl)aminopropyl}hydrazine

Introduction to {3-methyl(propan-2-yl)aminopropyl}hydrazine (CAS No. 2228818-60-6)

{3-methyl(propan-2-yl)aminopropyl}hydrazine, identified by its CAS number 2228818-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the hydrazine derivatives class, which are known for their versatile applications in synthesizing various bioactive molecules. The unique structural features of {3-methyl(propan-2-yl)aminopropyl}hydrazine make it a valuable intermediate in the creation of complex chemical entities, particularly in the realm of medicinal chemistry.

The molecular structure of {3-methyl(propan-2-yl)aminopropyl}hydrazine consists of a propyl chain substituted with a hydrazine moiety at one end and a methyl group at the other. This configuration imparts distinct chemical properties that are leveraged in various synthetic pathways. The hydrazine group is particularly reactive, enabling the formation of imines, azines, and other nitrogen-containing heterocycles, which are crucial for drug design. The presence of the {3-methyl(propan-2-yl)} group enhances the compound's solubility and reactivity, making it an attractive candidate for further functionalization.

In recent years, {3-methyl(propan-2-yl)aminopropyl}hydrazine has been explored in the development of novel therapeutic agents. Its reactivity with carbonyl compounds has been utilized to synthesize hydrazones, which serve as key intermediates in the preparation of antitubercular and anticancer drugs. Additionally, the compound's ability to form stable complexes with metal ions has opened up avenues for its use in metallodrug formulations. These applications highlight the compound's significance in addressing critical healthcare challenges.

One of the most compelling aspects of {3-methyl(propan-2-yl)aminopropyl}hydrazine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, indicating that derivatives of {3-methyl(propan-2-yl)aminopropyl}hydrazine exhibit potent inhibitory activity against specific kinases.

The pharmaceutical industry has also been interested in exploring {3-methyl(propan-2-yl)aminopropyl}hydrazine as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound's ability to undergo selective reactions allows for the introduction of diverse functional groups, enabling the creation of complex peptidomimetic structures. These structures have shown potential in targeting protein-protein interactions, which are crucial for many biological processes.

Another area where {3-methyl(propan-2-yl)aminopropyl}hydrazine has found utility is in the development of diagnostic agents. Hydrazine derivatives are known to form coordination complexes with metal ions, which can be exploited for imaging applications. Researchers have been investigating these complexes as contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. The unique properties of {3-methyl(propan-2-yl)aminopropyl}hydrazine make it an ideal candidate for designing such diagnostic tools, which could significantly enhance disease detection and monitoring.

The environmental impact and sustainability considerations are also important when evaluating compounds like {3-methyl(propan-2-yl)aminopropyl}hydrazine. Efforts have been made to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles have been applied to optimize processes, ensuring that the production of this compound is both efficient and environmentally responsible. Such approaches align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

Future research directions for {3-methyl(propan-2-yl)aminopropyl}hydrazine include exploring its potential in drug delivery systems. Nanotechnology has emerged as a powerful tool for enhancing drug delivery efficiency, and hydrazine derivatives have been incorporated into various nanocarriers. These systems can improve drug solubility, target specificity, and controlled release profiles, thereby enhancing therapeutic outcomes. The reactivity and structural flexibility of {3-methyl(propan-2-yl)aminopropyl}hydrazine make it an excellent candidate for such applications.

In conclusion, {3-methyl(propan-2-yl)aminopropyl}hydrazine (CAS No. 2228818-60-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity enable its use as an intermediate in synthesizing various bioactive molecules, including kinase inhibitors and peptidomimetics. Additionally, its role in diagnostic agents and drug delivery systems underscores its versatility and importance in modern medicine. As research continues to uncover new applications for this compound, its impact on healthcare is likely to grow even further.